Cas no 2097976-17-3 (Methyl 2-(cyclopropylethynyl)isonicotinate)

• Product Name: Methyl 2-(cyclopropylethynyl)isonicotinate
• CAS No: 2097976-17-3
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5723657
• PubChem ID: 91623940
• Update Time: 2025-10-30

Methyl 2-(cyclopropylethynyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(cyclopropylethynyl)isonicotinate
• AKOS026718978
• methyl 2-(2-cyclopropylethynyl)pyridine-4-carboxylate
• 2097976-17-3
• F2167-2842
• starbld0025331
• 4-Pyridinecarboxylic acid, 2-(2-cyclopropylethynyl)-, methyl ester
• Methyl 2-(cyclopropylethynyl)isonicotinate

• Inchi： 1S/C12H11NO2/c1-15-12(14)10-6-7-13-11(8-10)5-4-9-2-3-9/h6-9H,2-3H2,1H3
• InChI Key： FCJSMQQKUUAOCA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C(C=1)C#CC1CC1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 346.2±27.0 °C(Predicted)
• pka: 0.29±0.27(Predicted)

Additional information on Methyl 2-(cyclopropylethynyl)isonicotinate

Exploring the Properties and Applications of Methyl 2-(cyclopropylethynyl)isonicotinate (CAS No. 2097976-17-3)

The compound Methyl 2-(cyclopropylethynyl)isonicotinate (CAS No. 2097976-17-3) has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural features and potential applications. This ester derivative, characterized by a cyclopropylethynyl group attached to an isonicotinate scaffold, offers intriguing reactivity and functional versatility. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in drug discovery and material science.

One of the key reasons for the growing interest in Methyl 2-(cyclopropylethynyl)isonicotinate is its relevance to modern click chemistry and bioorthogonal reactions. The presence of the cyclopropylethynyl moiety allows for selective modifications, making it a valuable intermediate in the development of targeted therapeutics. Recent studies have explored its utility in creating small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently hot topics in medicinal chemistry.

From a synthetic perspective, the compound's stability and solubility profile make it suitable for diverse reaction conditions. Its methyl ester group provides a handle for further derivatization, enabling the introduction of various pharmacophores. This adaptability aligns with the increasing demand for fragment-based drug design and high-throughput screening methodologies. Moreover, its compatibility with microwave-assisted synthesis and flow chemistry techniques highlights its relevance to green chemistry initiatives.

In the context of material science, Methyl 2-(cyclopropylethynyl)isonicotinate has shown promise in the development of organic electronic materials. Its conjugated system and rigid structure contribute to desirable electronic properties, making it a candidate for OLEDs and photovoltaic devices. Researchers are also investigating its potential in metal-organic frameworks (MOFs), where its functional groups can facilitate selective guest interactions.

The compound's safety profile and environmental impact are also subjects of ongoing research. While it is not classified as a hazardous material, its biodegradability and metabolic pathways are being studied to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis and eco-friendly pharmaceuticals.

For those searching for "Methyl 2-(cyclopropylethynyl)isonicotinate synthesis" or "CAS 2097976-17-3 applications," this compound represents a fascinating intersection of chemistry and innovation. Its versatility in drug discovery, material science, and catalysis ensures its continued relevance in cutting-edge research. As the scientific community explores new frontiers in precision medicine and smart materials, compounds like this will undoubtedly play a pivotal role.

In summary, Methyl 2-(cyclopropylethynyl)isonicotinate (CAS No. 2097976-17-3) is a multifaceted compound with broad applicability. Its structural features, combined with its synthetic flexibility, make it a valuable asset in both academic and industrial settings. Whether you're a chemist exploring new reaction methodologies or a material scientist designing next-generation electronic devices, this compound offers exciting opportunities for innovation.